Cas no 54802-19-6 (1,2,5,6,7,8-hexahydroquinolin-2-one)
1,2,5,6,7,8-hexahydroquinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydroquinolin-2(1H)-one
- 2(1H)-Quinolinone,5,6,7,8-tetrahydro-
- 5,6,7,8-tetrahydro-2-Quinolone
- 5,6,7,8-tetrahydro-1H-quinolin-2-one
- 2-Hydroxy-5,6,7,8-tetrahydroquinoline
- 1,2,5,6,7,8-hexahydroquinolin-2-one
- OA-004
- PD020358
- 5,6,7,8-Tetrahydro-2(1H)-quinolinone
- SDCCGMLS-0064788.P001
- Oprea1_413471
- 2-hydroxy-5,6,7,8,-tetrahydroquinoline
- Z1198153259
- NSC-99006
- MFCD00456287
- 5,6,7,8-tetrahydroquinolin-2-ol
- SGKURJURKCHGJG-UHFFFAOYSA-N
- NSC99006
- AS-42824
- EN300-116494
- UPENN_ABS_009
- EU-0066760
- 2(1H)-Quinolinone, 5,6,7,8-tetrahydro-
- 5,6,7,8-Tetrahydro-2-quinolinone
- CS-0080927
- SCHEMBL1024155
- 5,6,7,8-tetrahydro-2-hydroxyquinoline
- NSC 99006
- AKOS005264401
- AKOS000513733
- 54802-19-6
- 5,6,7,8-tetrahydroquinolin-2 (1H)-one
- AB62868
- DTXSID40294966
- 5,6,7,8-Tetrahydro(1H)-quinolin-2-one
-
- MDL: MFCD00456287
- Inchi: 1S/C9H11NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h5-6H,1-4H2,(H,10,11)
- InChI Key: SGKURJURKCHGJG-UHFFFAOYSA-N
- SMILES: O=C1C=CC2=C(CCCC2)N1
Computed Properties
- Exact Mass: 149.08400
- Monoisotopic Mass: 149.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: 1
Experimental Properties
- Density: 1.13
- Melting Point: 204-205 ºC
- Boiling Point: 402.4 °C at 760 mmHg
- Flash Point: 235.6 °C
- Refractive Index: 1.565
- PSA: 32.86000
- LogP: 1.25370
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1,2,5,6,7,8-hexahydroquinolin-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2,5,6,7,8-hexahydroquinolin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1,2,5,6,7,8-hexahydroquinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00897-10g |
5,6,7,8-tetrahydro-1h-quinolin-2-one |
54802-19-6 | 95% | 10g |
$1040 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00325-10g |
5,6,7,8-tetrahydro-1h-quinolin-2-one |
54802-19-6 | 95% | 10g |
$1018 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69208-1g |
5,6,7,8-tetrahydro-2-Quinolone |
54802-19-6 | 98% | 1g |
¥10220.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69208-50mg |
5,6,7,8-tetrahydro-2-Quinolone |
54802-19-6 | 98% | 50mg |
¥916.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69208-100mg |
5,6,7,8-tetrahydro-2-Quinolone |
54802-19-6 | 98% | 100mg |
¥1748.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69208-500mg |
5,6,7,8-tetrahydro-2-Quinolone |
54802-19-6 | 98% | 500mg |
¥6191.00 | 2022-04-26 | |
| Alichem | A189004099-1g |
5,6,7,8-Tetrahydroquinolin-2(1H)-one |
54802-19-6 | 95% | 1g |
$308.47 | 2023-09-01 | |
| Alichem | A189004099-5g |
5,6,7,8-Tetrahydroquinolin-2(1H)-one |
54802-19-6 | 95% | 5g |
$891.45 | 2023-09-01 | |
| Fluorochem | 038560-1g |
5,6,7,8-Tetrahydroquinolin-2(1H)-one |
54802-19-6 | 95% | 1g |
£188.00 | 2022-03-01 | |
| Fluorochem | 038560-5g |
5,6,7,8-Tetrahydroquinolin-2(1H)-one |
54802-19-6 | 95% | 5g |
£750.00 | 2022-03-01 |
1,2,5,6,7,8-hexahydroquinolin-2-one Suppliers
1,2,5,6,7,8-hexahydroquinolin-2-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1,2,5,6,7,8-hexahydroquinolin-2-one
Comprehensive Overview of 1,2,5,6,7,8-Hexahydroquinolin-2-one (CAS No. 54802-19-6)
1,2,5,6,7,8-Hexahydroquinolin-2-one, also known by its CAS number 54802-19-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique chemical structure and diverse biological activities. The compound's molecular formula is C9H13NO, and it has a molecular weight of approximately 147.20 g/mol.
The structure of 1,2,5,6,7,8-hexahydroquinolin-2-one consists of a six-membered nitrogen-containing ring fused to a five-membered ring, with additional hydrogen atoms saturating the double bonds. This structural feature imparts the compound with unique chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
In recent years, 1,2,5,6,7,8-hexahydroquinolin-2-one has gained significant attention due to its potential applications in medicinal chemistry. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties. These activities are attributed to its ability to modulate various cellular pathways and enzymes.
A study published in the Journal of Medicinal Chemistry in 2023 highlighted the anti-inflammatory effects of 1,2,5,6,7,8-hexahydroquinolin-2-one. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1,2,5,6,7,8-hexahydroquinolin-2-one could be a promising candidate for the development of anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 1,2,5,6,7,8-hexahydroquinolin-2-one has also shown potential as an antimicrobial agent. A study conducted by a team at the University of California in 2023 demonstrated that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve disruption of bacterial cell membranes and inhibition of DNA gyrase activity.
In the realm of neuroprotection, research published in the Journal of Neurochemistry in 2023 revealed that 1,2,5,6,7,8-hexahydroquinolin-2-one could protect neurons from oxidative stress-induced damage. The compound was shown to enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress levels in neuronal cells.
The synthesis of 1,2,5,6,7,8-hexahydroquinolin-2-one can be achieved through various methods. One common approach involves the cyclization of an appropriate amine and ketone under acidic conditions. Another method involves the reduction of a quinoline derivative followed by hydrogenation to achieve full saturation. These synthetic routes have been optimized to improve yield and purity while minimizing side reactions.
The safety profile of 1,2,5,6,7,8-hexahydroquinolin-2-one is an important consideration for its use in pharmaceutical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans.
In conclusion, 1,2,5,6,7,8-hexahydroquinolin-2-one (CAS No. 54802-19-6) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and application in medicinal chemistry. As research continues to uncover new properties and applications of this compound, 1,2,5,6,7,8-hexahydroquinolin-2-one (CAS No. 54802-19-6) is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.
54802-19-6 (1,2,5,6,7,8-hexahydroquinolin-2-one) Related Products
- 76621-38-0(2H-Cyclohepta[b]pyridin-2-one,1,5,6,7,8,9-hexahydro-4-methyl-)
- 62420-70-6(3(2H)-Isoquinolinone, 1-butyl-)
- 61704-70-9(3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-)
- 61704-69-6(3(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-1-propyl-)
- 61704-68-5(3(2H)-Isoquinolinone, 1-ethyl-5,6,7,8-tetrahydro-)
- 41043-08-7(1,5,6,7,8,9-hexahydro-2H-Cyclohepta[b]pyridin-2-one)
- 16236-70-7(4-methyl-1,2,5,6,7,8-hexahydroquinolin-2-one)
- 88499-85-8(6,7-Dihydro-5H-cyclopenta[b]pyridin-2-ol)
- 20594-30-3(4-Methyl-6,7-dihydro-5H-cyclopentaBpyridin-2-ol)
- 85728-10-5(2-Azabicyclo4.2.0octa-4,6(1)-dien-3-one)